2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol

• IUPAC Name: 2-[(3-chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol
• InChI: InChI=1S/C12H15ClFNO/c13-10-3-1-2-9(12(10)14)6-15-11(7-16)8-4-5-8/h1-3,8,11,15-16H,4-7H2
• InChI Key: DLRDWTQMRDPUHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CO)NCC2=C(C(=CC=C2)Cl)F
• Molecular Formula: C12H15ClFNO
• Molecular Weight: 243.70 g/mol

Description

2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol, also known as CFM-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a potent inhibitor of the serotonin transporter and has been studied extensively for its therapeutic potential in the treatment of depression, anxiety, and other related disorders.

Mechanism of Action

2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol acts as a selective serotonin reuptake inhibitor (SSRI) by binding to the serotonin transporter and blocking the reuptake of serotonin. This results in an increase in serotonin concentration in the synaptic cleft, leading to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects:
2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol has been shown to have a significant impact on the biochemical and physiological processes in the brain. It increases the concentration of serotonin in the synaptic cleft, leading to an improvement in mood and a reduction in anxiety. It also affects the levels of other neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol has several advantages as a research tool. It is a potent and selective inhibitor of the serotonin transporter, making it a useful tool for studying the role of serotonin in the brain. It has also been shown to have minimal toxicity and side effects, making it a safe and reliable research tool. However, the synthesis of 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol is complex and requires specialized equipment and expertise, which can be a limitation for some researchers.

Future Directions

There are several future directions for the research on 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol. One area of interest is the potential therapeutic applications of 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol in the treatment of depression, anxiety, and related disorders. Further research is needed to determine the optimal dosage and administration route for 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol. Another area of interest is the development of new and more efficient synthesis methods for 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol. This could lead to a more widespread use of 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol as a research tool and potential therapeutic agent. Finally, there is a need for further research on the biochemical and physiological effects of 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol to better understand its mechanism of action and potential therapeutic applications.
Conclusion:
In conclusion, 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol is a potent and selective inhibitor of the serotonin transporter that has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of depression, anxiety, and related disorders. Its mechanism of action involves blocking the reuptake of serotonin, leading to an increase in serotonin concentration in the synaptic cleft. 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol has several advantages as a research tool but also has limitations due to its complex synthesis process. Further research is needed to determine its optimal dosage and administration route and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol involves the reaction of 3-chloro-2-fluorobenzylamine with cyclopropanecarboxylic acid, which is then reduced to the corresponding alcohol using sodium borohydride. The final product is obtained through a purification process involving recrystallization. The synthesis of 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol is a complex process that requires a high level of expertise and specialized equipment.

Scientific Research Applications

2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol has been extensively studied for its potential therapeutic applications in the treatment of depression, anxiety, and related disorders. It has been shown to be a potent inhibitor of the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. By inhibiting the serotonin transporter, 2-[(3-Chloro-2-fluorophenyl)methylamino]-2-cyclopropylethanol increases the concentration of serotonin in the synaptic cleft, leading to an improvement in mood and a reduction in anxiety.